Cas no 1414956-67-4 (7-bromo-1,4-dihydrocinnolin-4-one)

7-Bromo-1,4-dihydrocinnolin-4-one is a brominated cinnoline derivative with notable utility in organic synthesis and pharmaceutical research. Its structure features a bromine substituent at the 7-position, enhancing its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, making it a valuable intermediate for constructing complex heterocyclic frameworks. The dihydrocinnolin-4-one core offers a versatile scaffold for further functionalization, particularly in medicinal chemistry for targeting kinase inhibitors or other biologically active compounds. The compound’s high purity and well-defined reactivity profile ensure reproducibility in synthetic applications. Its stability under standard conditions further facilitates handling and storage in laboratory settings.

7-bromo-1,4-dihydrocinnolin-4-one structure

1414956-67-4 structure

Product Name:7-bromo-1,4-dihydrocinnolin-4-one

CAS No:1414956-67-4

MF:C₈H₅BrN₂O

MW:225.042100667953

MDL:MFCD28040482

CID:2950422

PubChem ID:21813258

Update Time:2025-07-28

7-bromo-1,4-dihydrocinnolin-4-one Chemical and Physical Properties

Names and Identifiers

- 7-溴-4-(1H)-噌啉酮
- 7-bromocinnolin-4(1h)-one
- 7-bromocinnolin-4-ol
- 7-bromo-1H-cinnolin-4-one
- 7-Bromo-4-cinnolinol
- 7-Bromo-4(1H)-cinnolinone
- C91005
- 7-bromo-1,4-dihydrocinnolin-4-one
- AS-80342
- CS-0135597
- SCHEMBL16294313
- DUUMGNXHYRVJTC-UHFFFAOYSA-N
- EN300-399763
- MFCD30180200
- 4(1H)-Cinnolinone, 7-bromo-
- MFCD28040482
- 2045-94-5
- 1414956-67-4
- SCHEMBL14059116
- PGC95667
- MDL： MFCD28040482
- Inchi： 1S/C8H5BrN2O/c9-5-1-2-6-7(3-5)11-10-4-8(6)12/h1-4H,(H,11,12)
- InChI Key： DUUMGNXHYRVJTC-UHFFFAOYSA-N
- SMILES： BrC1C=CC2C(C=NNC=2C=1)=O

Computed Properties

Exact Mass: 223.95900
Monoisotopic Mass: 223.95853g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 41.5

Experimental Properties

Density: 1.82
PSA: 45.75000
LogP: 1.68560

7-bromo-1,4-dihydrocinnolin-4-one Pricemore >>

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Chemenu	CM294361-1g	7-Bromocinnolin-4(1H)-one	1414956-67-4	95%	1g	$***	2023-03-30
abcr	AB549056-250 mg	7-Bromo-4(1H)-cinnolinone; .	1414956-67-4		250MG	€462.50	2022-07-28
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